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Compound of Interest

(E)-3-(6-bromopyridin-2-
Compound Name:
yl)acrylaldehyde

Cat. No.: B1149216

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the factors influencing the chemical stability of
bromopyridine aldehydes and outlines best practices for their storage and handling. These
compounds are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and
fine chemicals.[1] Understanding their stability is critical for ensuring the integrity of research
and the quality of manufactured products.

Introduction to Bromopyridine Aldehydes

Bromopyridine aldehydes are a class of heterocyclic organic compounds characterized by a
pyridine ring substituted with both a bromine atom and an aldehyde (formyl) group. The relative
positions of these functional groups significantly influence the molecule's reactivity,
physicochemical properties, and stability. They serve as versatile building blocks in organic
synthesis, primarily due to the reactivity of the aldehyde group and the potential for the bromo-
substituted pyridine ring to participate in cross-coupling reactions.[2][3]

Physicochemical Properties

The stability of bromopyridine aldehydes is intrinsically linked to their physical and chemical
properties. The table below summarizes key data for several common isomers.
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Compound Molecular Melting Point Boiling Point
CAS Number
Name Formula (°C) (°C)

2-Bromo-3-
pyridinecarboxal 128071-75-0 CeH4BrNO 73 100 @ 3mmHg
dehyde

3-Bromo-2-
pyridinecarboxal 405174-97-2 CeH4aBrNO N/A
dehyde

223 @
760mmHg

5-Bromopyridine-
31181-90-5 CeH4BrNO 91-96 70 @ 26mmHg
2-carbaldehyde

5-Bromo-3-

pyridinecarboxal

dehyde (5- 113118-81-3 CsHaBrNO 98 N/A
Bromonicotinalde

hyde)

6-Bromo-3-
pyridinecarboxal 149806-06-4 CeHaBrNO 104 - 110 N/A
dehyde

Data sourced from multiple chemical suppliers and safety data sheets.[1][4][5][6][7]

Factors Influencing Chemical Stability

The chemical stability of bromopyridine aldehydes is influenced by several external factors.
Proper control of these factors is essential to prevent degradation.
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Caption: Factors influencing bromopyridine aldehyde stability.

o Temperature: High temperatures can accelerate decomposition. Some bromopyridine
aldehydes are relatively stable at room temperature, but refrigerated or frozen conditions are
often recommended for long-term storage.[4][8]

o Light: Exposure to light, particularly UV radiation, can provide the energy to initiate
degradation reactions, such as polymerization or decomposition.

o Air/Oxygen: The aldehyde functional group is susceptible to oxidation, which converts it into
the corresponding carboxylic acid. This process can be accelerated by air exposure.

o Moisture: Aldehydes can react with water to form hydrates. The presence of moisture can
also facilitate other degradation pathways. It is recommended to handle these compounds in
a dry environment.
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e Incompatible Materials: Contact with strong oxidizing agents, strong bases, and strong

reducing agents can lead to vigorous and potentially hazardous reactions.[9]

Recommended Storage and Handling

To maintain the purity and integrity of bromopyridine aldehydes, strict adherence to proper

storage and handling protocols is necessary. The following tables summarize the

recommended conditions based on available safety data sheets.

Table 2: Recommended Storage Conditions

Parameter Recommendation Rationale Citations
Store in a cool, dry
place. Recommended  Minimizes degradation
Temperature temperatures range kinetics and reduces [1][41[8]
from 2-8°C to -20°C or  vapor pressure.
-80°C for solutions.
Store under an inert Prevents oxidation of
Atmosphere gas (e.g., nitrogen or the aldehyde group by  [1][8]
argon). atmospheric oxygen.
] ] Prevents
Keep container tightly o
. _ contamination and
Container closed in a dry and ) [4][10][11]
_ exposure to moisture
well-ventilated place. )
and air.
_ _ Avoids light-catalyzed
Light Protect from light. [12]

degradation reactions.

Table 3: Key Incompatible Materials
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Material Class Examples Potential Hazard Citations

Can cause vigorous

oxidation of the

Strong Oxidizing Peroxides, Nitrates, )
aldehyde, potentially [419]
Agents Perchlorates ] i
leading to fire or
explosion.
Can catalyze aldol
Sodium Hydroxide, condensation/polymeri
Strong Bases Potassium tert- zation or other [9]
butoxide decomposition
reactions.
Strong Reducing Hydrides (e.qg., Can reduce the ]
Agents NaBHa4) aldehyde group.

Potential Degradation Pathways

While bromopyridine aldehydes are generally stable under recommended conditions, they can
degrade through several mechanisms if stored improperly.[4][9] The primary pathways include
oxidation of the aldehyde to a carboxylic acid, polymerization, and decomposition under high
heat, which can release hazardous gases like nitrogen oxides (NOx), carbon oxides (COx), and
hydrogen bromide (HBr).[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1149216?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno405174-97-2.html
https://www.benchchem.com/product/b1375851
https://www.sigmaaldrich.com/SG/en/product/aldrich/b80100
https://www.chemicalbook.com/msds/5-bromopyridine-2-carbaldehyde.htm
https://www.echemi.com/produce/pr2406271235-2-bromo-3-pyridinecarboxaldehyde.html
https://www.fishersci.ca/shop/products/5-bromo-3-pyridinecarboxaldehyde-tci-america-2/p-7122979
https://www.fishersci.ca/shop/products/5-bromo-3-pyridinecarboxaldehyde-tci-america-2/p-7122979
https://www.sigmaaldrich.com/JP/ja/product/aldrich/596280
https://www.medchemexpress.com/5-bromonicotinaldehyde.html
https://www.fishersci.co.uk/store/msds?partNumber=10060314&productDescription=5GR+5-Bromopyridine-2-carbaldehyde%2C+97%25&countryCode=GB&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR914465.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/42msds_0110GjGhs09Div.3sdsPyridine-4-aldehyde.pdf
https://www.benchchem.com/product/b1149216#chemical-stability-and-storage-of-bromopyridine-aldehydes
https://www.benchchem.com/product/b1149216#chemical-stability-and-storage-of-bromopyridine-aldehydes
https://www.benchchem.com/product/b1149216#chemical-stability-and-storage-of-bromopyridine-aldehydes
https://www.benchchem.com/product/b1149216#chemical-stability-and-storage-of-bromopyridine-aldehydes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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